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Compound of Interest

CYCLOHEXANONE
Compound Name:
DIALLYLACETAL
CAS No.: 53608-84-7
Cat. No.: B1600415
- 7

As a Senior Application Scientist, | recognize that handling specialized organic intermediates
like Cyclohexanone Diallylacetal (CAS: 53608-84-7) requires more than just a cursory glance
at a Safety Data Sheet (SDS). Researchers and drug development professionals must
understand the causality behind safety protocols to build self-validating, fail-safe laboratory
environments.

This guide provides an authoritative, step-by-step operational framework for the safe handling,
transfer, and disposal of Cyclohexanone Diallylacetal, ensuring both scientific integrity and
personnel safety.

Physicochemical Profiling and Hazard Causality

Cyclohexanone Diallylacetal—also known as 1,1-bis(prop-2-enoxy)cyclohexane—is a highly
reactive acetal used extensively as a research chemical and intermediate in pharmaceutical
synthesis . Its hazard profile is dictated by its molecular structure: the presence of allyl groups
and the acetal linkage makes it susceptible to oxidation and highly flammable.

Because its vapors are heavier than air, they can pool in low-lying areas or confined spaces
(such as sinks or floor drains), creating a hidden explosion hazard if an ignition source is
present. Understanding these quantitative properties is the first step in designing a robust
safety protocol.
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Table 1: Physicochemical Properties and Operational

Implications
Property Value

Operational Implication

CAS Number 53608-84-7

Unique identifier for precise

SDS and hazard retrieval.

Molecular Weight 196.29 g/mol

Vapors are significantly heavier
than air; requires low-level

exhaust ventilation.

Density ~0.92 g/cm?

Floats on water; aqueous fire-
fighting foams or dry chemicals
must be used instead of water

streams to prevent spreading.

Boiling Point 114°C (at 20 mmHg)

High volatility at standard
atmospheric pressure;
mandates the use of a certified

fume hood.

Refractive Index 1.46

Useful metric for verifying
reagent purity prior to sensitive

drug development assays.

Core Personal Protective Equipment (PPE) Matrix

Selecting the correct Personal Protective Equipment (PPE) is not a passive compliance

exercise; it is an active defense mechanism tailored to the chemical's specific permeation and

irritation risks .

e Ocular Protection: Standard safety glasses are insufficient. You must wear tightly fitting
safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.
Causality: The vapor pressure of this compound poses a severe risk of ocular irritation;

standard glasses allow vapor ingress from the top and sides.

o Dermal Protection (Gloves): Wear impervious, chemical-resistant gloves (butyl rubber or

heavy-duty nitrile are recommended). Gloves must satisfy EU Directive 89/686/EEC and
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standard EN 374. Causality: As an organic solvent, Cyclohexanone Diallylacetal can
rapidly degrade standard latex, leading to dermal absorption and systemic toxicity.

o Body Protection: A fire/flame-resistant lab coat (e.g., Nomex) and closed-toe, non-porous
shoes. Causality: The compound is highly flammable; electrostatic discharge or accidental
ignition requires clothing that will not melt into the skin.

o Respiratory Protection: If engineering controls (fume hoods) fail or exposure limits are
exceeded, use a full-face respirator with organic vapor cartridges (Type ABEK, EN14387).
Causality: Inhalation of concentrated vapors causes respiratory tract irritation and potential
central nervous system depression.

Operational Workflow and Methodologies

The following workflows establish a self-validating system where each step inherently verifies
the safety of the next.
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Figure 1: Operational Workflow and Hazard Mitigation for Cyclohexanone Diallylacetal.

Workflow 1: Safe Transfer and Aliquoting Protocol
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» Engineering Control Verification: Ensure the chemical fume hood is operational with a face
velocity of at least 100 feet per minute (fpm). Clear the hood of incompatible materials
(strong oxidizers, acids).

o Electrostatic Grounding: Ground all receiving metal vessels. Causality: Transferring non-
conductive flammable liquids generates static electricity, which can act as an ignition source.

o PPE Donning: Equip EN 166 goggles, a flame-resistant lab coat, and EN 374 butyl rubber
gloves. Inspect gloves for micro-tears using the inflation method prior to use.

» Aliquoting: Use non-sparking spatulas or conductive pipettes. Open the primary container
slowly to safely release any built-up vapor pressure. Perform the transfer over a secondary
containment tray to catch micro-spills.

o Decontamination: Wipe down the exterior of the primary container with a compatible, less
hazardous solvent before sealing it tightly and returning it to a dedicated flammable storage
cabinet.

Emergency Response and Disposal Plans

In the event of a deviation, immediate and calculated action is required to prevent
environmental contamination and personnel injury.

Workflow 2: Spill Containment and Remediation

o Evacuation & Isolation: Immediately evacuate personnel from the spill vicinity. Eliminate all
potential ignition sources (hot plates, open flames, non-explosion-proof electronics).

o PPE Escalation: Before re-entering the spill zone, the response team must don full-face
respirators with organic vapor cartridges, as ambient vapor concentrations will rapidly
exceed safe limits.

o Containment: Surround the spill perimeter with inert, non-combustible absorbent materials
such as dry sand, earth, or vermiculite. Causality: Using combustible absorbents like
sawdust can create a highly reactive, flammable mixture.
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o Collection: Utilize non-sparking tools (e.g., brass or plastic dustpans) to sweep the absorbed
mixture into a heavy-duty, sealable hazardous waste drum.

o Ventilation: Keep the area well-ventilated until residual vapors have completely dissipated,
verifying with a Photoionization Detector (PID) if available.

Disposal Plan

Cyclohexanone Diallylacetal must never be discharged into the sewage system. Runoff to
sewers creates a severe fire and explosion hazard.

o Segregation: Store waste in clearly labeled, tightly closed containers ("Flammable Organic
Waste - Cyclohexanone Diallylacetal"). Keep separated from aqueous waste and strong
oxidizers.

o Destruction: Dispose of contents and containers via a licensed hazardous waste treatment
facility. The preferred method of disposal is controlled incineration in a facility equipped with
an afterburner and scrubber to neutralize combustion byproducts.

References
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» To cite this document: BenchChem. [Comprehensive Safety and Operational Guide for
Handling Cyclohexanone Diallylacetal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600415#personal-protective-equipment-for-
handling-cyclohexanone-diallylacetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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